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Compound of Interest

Compound Name: ZK824859

Cat. No.: B611953

Essential Safety and Handling Guide for
ZK824859

This document provides immediate, essential safety and logistical information for the handling,
use, and disposal of ZK824859, a potent and selective urokinase plasminogen activator (UPA)
inhibitor. The following procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices and to build a foundation of trust
in handling this compound.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling ZK824859, particularly in its powder form, adherence to the following personal
protective equipment guidelines is mandatory to prevent inhalation, ingestion, and contact with
skin and eyes.

Core PPE Requirements
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Protective Equipment Specification Rationale
_ Safety goggles with side- Protects against splashes
Eye Protection . . .
shields and airborne particles.
Hand Protection Protective gloves (e.g., nitrile) Prevents direct skin contact.
] Impervious clothing (e.g., lab Protects skin and personal
Body Protection ) o
coat) clothing from contamination.

| Respiratory Protection | Suitable respirator | Required when handling the powder form to
avoid inhalation. |

General Handling Precautions:

Avoid the formation of dust and aerosols.[1]

Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]

[2]

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory area where ZK824859 is handled.[1]

Emergency and First Aid Procedures

In the event of exposure to ZK824859, the following first aid measures should be taken
immediately.
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Exposure Route

First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth.[1] Do NOT induce

vomiting.[2]

Eye Contact

Remove contact lenses if present. Flush eyes
immediately with large amounts of water,
separating eyelids to ensure adequate flushing.

Promptly call a physician.[2]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and call a physician.[2]

Inhalation

Relocate to fresh air immediately. If breathing is
difficult, administer cardiopulmonary
resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[2]

Storage and Disposal Plan

Proper storage and disposal of ZK824859 are critical to maintain its stability and to protect the

environment.

Storage Conditions

Form

Powder

Storage Temperature Duration

3 years

In Solvent

1 year

| In Solvent | -20°C | 1 month |

Source: Selleck Chemicals

Disposal Plan:
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» Dispose of contents and container to an approved waste disposal plant.[1]

e Avoid release to the environment, as ZK824859 is very toxic to aquatic life with long-lasting
effects.[1]

e Collect any spillage and dispose of it as hazardous waste.[1]

Experimental Protocols and Data

ZK824859 is a selective inhibitor of urokinase plasminogen activator (uPA). Below are key
quantitative data and a protocol for an in vivo experiment.

Inhibitory Activity of ZK824859

Target Species ICso0
uPA Human 79 nM
tPA Human 1580 nM
Plasmin Human 1330 nM
uPA Mouse 410 nM
tPA Mouse 910 nM

| Plasmin | Mouse | 1600 nM |

Source: MedChemExpress, Selleck Chemicals[3]

In Vivo Experimental Protocol: Chronic Mouse EAE
Model

The following outlines the use of ZK824859 in a chronic mouse model of Experimental
Autoimmune Encephalomyelitis (EAE), a model for multiple sclerosis.

Objective: To assess the efficacy of ZK824859 in preventing the development of clinical signs
of EAE.
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Methodology:

Animal Model: Utilize a chronic mouse EAE model.

e Compound Preparation: Prepare a homogenous suspension of ZK824859 in a suitable
vehicle such as CMC-Na for oral administration.

e Dosing Regimen:
o Administer ZK824859 at doses of 10, 25, and 50 mg/kg.
o The compound is given twice daily (b.i.d.).
o Duration of Treatment: The treatment is carried out for 25 days.

o Outcome Measurement: Monitor and record the clinical scores of the mice throughout the
study to assess the development and severity of the disease.

Expected Result: At a dose of 50 mg/kg, ZK824859 has been shown to completely prevent the
development of the disease.[3] Lower doses of 10 and 25 mg/kg did not show a significant
effect on clinical scores.[3]

Mechanism of Action Visualization

The primary mechanism of action for ZK824859 is the inhibition of urokinase plasminogen
activator (UPA), which plays a key role in the plasminogen activation system.
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Caption: ZK824859 inhibits the uPA-mediated conversion of plasminogen to plasmin.

This guide is intended to provide a summary of essential safety and handling information.
Always refer to the full Material Safety Data Sheet (MSDS) for complete details before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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